N-(4-acetylphenyl)-2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H23ClFN3O2/c1-15(27)16-3-6-19(7-4-16)24-21(28)14-26-10-8-25(9-11-26)13-17-2-5-18(23)12-20(17)22/h2-7,12H,8-11,13-14H2,1H3,(H,24,28)
• InChI Key: WXCIPHNXUCTNSV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CN2CCN(CC2)CC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C21H23ClFN3O2
• Molecular Weight: 403.9 g/mol

Description

N-(4-acetylphenyl)-2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]acetamide is a useful research compound. Its molecular formula is C21H23ClFN3O2 and its molecular weight is 403.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 403.1462828 g/mol and the complexity rating of the compound is 534. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Synthesis of Piperazine Derivatives for Antimicrobial and Anticancer Activities

A study presented the synthesis of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives, highlighting their chemical structures and evaluations for antimicrobial and anticancer activities. The study demonstrated significant antimicrobial activity for some compounds and suggested potential as leads for anticancer drug design due to their docking scores (Mehta et al., 2019).

Development of Benzimidazole Derivatives for Antihistaminic Potential

Another research focused on the synthesis and screening of N1, 2-substituted benzimidazole derivatives, including compounds with a piperazine moiety, for their antihistaminic potential. The study found that these derivatives exhibited widespread pharmacological activities, indicating their usefulness in treating allergic diseases due to low toxicities (Gadhave et al., 2012).

Pharmacological Studies and Biological Activities

Evaluation of NK1 Receptor Ligands for PET Imaging

Research on the synthesis and biodistribution of R116301, a compound related to piperazine derivatives, assessed its potential as a positron emission tomography (PET) ligand for central neurokinin(1) (NK1) receptors. The study showed promising results for in vivo visualization of NK1 receptors, indicating the compound's applicability in neuroscientific research and potential therapeutic interventions (Mey et al., 2005).

Synthesis and Biological Evaluation of Isoxazoline Derivatives

A study on the synthesis of new isoxazoline derivatives, including those with piperazine components, showed good antibacterial activities against various bacterial strains. This research points to the potential of such compounds in developing new antimicrobial agents (Wei, 2012).